(R)-2-ethylcyclopentanone

• IUPAC Name: (2R)-2-ethylcyclopentan-1-one
• InChI: InChI=1S/C7H12O/c1-2-6-4-3-5-7(6)8/h6H,2-5H2,1H3/t6-/m1/s1
• InChI Key: PPTKUTYPOKHBTL-ZCFIWIBFSA-N
• Canonical SMILES: CCC1CCCC1=O
• Isomeric SMILES: CC[C@@H]1CCCC1=O
• Molecular Formula: C7H12O
• Molecular Weight: 112.17 g/mol

Description

(R)-2-ethylcyclopentanone is a chiral compound that has been extensively studied due to its potential applications in organic synthesis and pharmaceuticals. It is a colorless liquid with a fruity odor and is commonly used as a flavoring agent in the food industry. In

Scientific Research Applications

Photoelectron Circular Dichroism Studies

(R)-2-ethylcyclopentanone's derivatives, such as (R)-3-methylcyclopentanone, have been studied using photoelectron spectroscopy and photoelectron circular dichroism (PECD). These studies help in understanding the conformational and structural changes in chiral molecular systems like (R)-3-MCP in the gas phase. This approach shows PECD's sensitivity to these changes, providing new perspectives in characterizing chiral molecules (Turchini et al., 2013).

Role in Synthesis of Complex Molecules

The compound (S)-(+)-2-ethyl-2[2′-carboxymethyl]cyclopentanone, a relative of (R)-2-ethylcyclopentanone, has been used in the regio- and enantioselective synthesis of complex molecules like Vallesamidine, a 2,2,3-trialkylindoline alkaloid. This highlights its role in organic synthesis, particularly in the creation of complex molecular structures (Costa et al., 1993).

Catalysis and Organic Reactions

(R)-2-ethylcyclopentanone's analogs have been used in the study of catalysis and organic reactions. For instance, in the creation of the bis(dihydrogen) complex RuH2(eta(2)-H2)2(PCyp3)2, the role of cyclopentanone derivatives is significant. These studies contribute to understanding complex reactions and developing new catalysts for industrial applications (Grellier et al., 2005).

Applications in Medicinal Chemistry

Cyclopentanone derivatives, which include structures similar to (R)-2-ethylcyclopentanone, have been explored in medicinal chemistry. For example, studies on the antibacterial activity of 3-methylcyclopentanone derivatives demonstrate their potential as antibiotics, suggesting similar possibilities for (R)-2-ethylcyclopentanone derivatives (Tonari & Sameshima, 2000).

Exploration in Materials Science

The compound ethyl 2-hydroxy-3-methylbutanoate, related to (R)-2-ethylcyclopentanone, has been investigated for its chemical and sensory characteristics in wines. This kind of research indicates the potential of (R)-2-ethylcyclopentanone in materials science, especially in the food and beverages industry (Gammacurta et al., 2018).